Cas no 92096-08-7 (Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI))

Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI) structure
92096-08-7 structure
Product Name:Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI)
CAS No:92096-08-7
MF:C8H12N2O2
MW:168.193081855774
CID:997896
PubChem ID:45099343
Update Time:2025-04-20

Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI)
    • Ethanone,1-[5-[(dimethylamino)methyl]-3-isoxazolyl]-(9ci)
    • 92096-08-7
    • 1-(5-((Dimethylamino)methyl)isoxazol-3-yl)ethanone
    • DB-276288
    • Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]-
    • Inchi: 1S/C8H12N2O2/c1-6(11)8-4-7(12-9-8)5-10(2)3/h4H,5H2,1-3H3
    • InChI Key: ONUQBZLGUUKKGV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(C)=O)=N1)CN(C)C

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.3Ų
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